N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide
Description
N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide is a useful research compound. Its molecular formula is C19H17Cl2N5O3 and its molecular weight is 434.28. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research into compounds structurally related to N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2,4-dichlorophenoxy)acetamide has shown promising results in the search for new anticancer agents. For instance, derivatives synthesized by attaching different aryloxy groups to the C2 of the pyrimidine ring demonstrated cancer cell growth inhibition against a variety of cancer cell lines. One particular compound showed approximately 20% inhibition against eight different cancer cell lines, indicating its potential as an anticancer agent (Al-Sanea et al., 2020).
Antitumor Activity
Additionally, novel pyrazolo[3,4-d]pyrimidine derivatives have been synthesized and evaluated for their antitumor activities. Among these, certain compounds exhibited mild to moderate activity against the human breast adenocarcinoma cell line MCF7, with one being identified as particularly active. This underscores the potential utility of these compounds in developing new antitumor treatments (El-Morsy et al., 2017).
Antioxidant Activity
The study of coordination complexes constructed from pyrazole-acetamide derivatives has revealed significant antioxidant activity. These complexes, through various hydrogen bonding interactions, exhibit notable in vitro antioxidant properties, suggesting their potential for therapeutic applications as antioxidants (Chkirate et al., 2019).
properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(2,4-dichlorophenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17Cl2N5O3/c1-10-6-17(27)24-19(22-10)26-16(8-14(25-26)11-2-3-11)23-18(28)9-29-15-5-4-12(20)7-13(15)21/h4-8,11H,2-3,9H2,1H3,(H,23,28)(H,22,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLLLMPUEDQJBJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=C(C=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17Cl2N5O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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